Cas no 103476-24-0 (D-myo-Inositol 1,4,5-trisphosphate hexapotassium salt)

• Product Name: D-myo-Inositol 1,4,5-trisphosphate hexapotassium salt
• CAS No: 103476-24-0
• Molecular Formula: C₆H₉K₆O₁₅P₃
• Molecular Weight: 648.637751340866
• CID: 139186

D-myo-Inositol 1,4,5-trisphosphate hexapotassium salt Properties

Names and Identifiers

• D-myo-Inositol,1,4,5-tris(dihydrogen phosphate), hexapotassium salt (9CI)
• D-MYO-INOSITOL
• D-myo-Inositol 1,4,5-trisphosphate, hexapotassium salt
• D-myo-Inositol-1,4,5-triphosphate (potassium salt)
• D-myo-Inositol-1,4,5-triphosphate hexapotassium salt
• hexapotassium,(2,3,5-trihydroxy-4,6-diphosphonatooxycyclohexyl) phosphate
• 1D-myo-inositol 1,3,4-triphosphate hexapotassium salt
• 2,4-bis[(dipotassiooxyphosphoryl)oxy]-3,5,6-trihydroxycyclohexyl dipotassium phosphate
• D-myo-INOSITOL-1,4,5-TRISPHOSPHATE (POTASSIUM SALT)
• IP3
• IP3 6K
• INS(1,4,5)P3
• INS(1,4,5)P3 6K
• 1,4,5-IP3, HEXAPOTASSIUM SALT
• INS(1,4,5)IP3 (POTASSIUM SALT)
• INS(1,4,5)P3 HEXAPOTASSIUM SALT
• D-MYO-INOSITOL-1,4,5-TRISPHOSPHATE 6K
• D-INS 1,4,5-TRISPHOSPHATE HEXAPOTASSIUM SALT
• D-MYO-INOSITOL-1-PHOSPHATE HEXAPOTASSIUM SALT
• D-myo-Inositol 1,4,5-trisphosphate hexapotassium salt

• InChIKey： DVOPWCOAGWTTEN-PPKFVSOLSA-H
• Inchi： 1S/C6H15O15P3.6K/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12;;;;;;/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18);;;;;;/q;6*+1/p-6/t1-,2+,3+,4-,5-,6-;;;;;;/m1....../s1
• SMILES： [K+].[K+].[K+].[K+].[K+].[K+].P(=O)([O-])([O-])O[C@@H]1[C@H]([C@@H]([C@@H]([C@@H]([C@H]1OP(=O)([O-])[O-])O)O)OP(=O)([O-])[O-])O

Computed Properties

• Exact Mass: 647.69800
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 6
• Heavy Atom Count: 27
• Complexity: 595
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 7
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -0.85440
• PSA: 307.38000
• Solubility: H2O: soluble
• Color/Form: Not available
• Solubility: Not available